(2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid
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Description
(2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid is a useful research compound. Its molecular formula is C14H11NO6 and its molecular weight is 289.243. The purity is usually 95%.
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Scientific Research Applications
Conversion to Furan Derivatives for Polymer Production
The compound is a critical precursor in converting plant biomass to furan derivatives, playing a pivotal role in the synthesis of sustainable polymers, functional materials, and fuels. These derivatives, including 2,5-furandicarboxylic acid and 2,5-dimethylfuran, offer alternatives to non-renewable hydrocarbon sources, suggesting a significant shift towards bio-based chemical industry solutions (Chernyshev, Kravchenko, & Ananikov, 2017).
Biomedical Significance of Furan Compounds
Furan fatty acids, to which (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid is structurally related, have shown potential health benefits, including antioxidant and anti-inflammatory properties. Despite their positive effects, the role of furan derivatives like CMPF in diseases such as diabetes and renal failure remains controversial, indicating the need for further research to fully understand their impact on health (Xu et al., 2017).
Chemical Stability and Degradation Pathways
Studies on compounds like nitisinone, which share functional groups with this compound, focus on understanding their stability and degradation under various conditions. Such research provides insights into the environmental and biological behaviors of these compounds, highlighting the importance of identifying stable and degradable furan derivatives for both environmental and medical applications (Barchańska et al., 2019).
Environmental and Atmospheric Impact
The study of nitrated phenols, closely related to the nitro group present in this compound, provides valuable information on the environmental and atmospheric impact of such compounds. Understanding the sources, transformations, and fate of nitrated phenols in the atmosphere can inform the assessment of the environmental footprint of related furan derivatives (Harrison et al., 2005).
Properties
IUPAC Name |
(E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO6/c1-20-13-5-2-9(8-11(13)15(18)19)12-6-3-10(21-12)4-7-14(16)17/h2-8H,1H3,(H,16,17)/b7-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYCOIMYVQYWDTG-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC=C(O2)C=CC(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C2=CC=C(O2)/C=C/C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.